Benzonitrile, 2-(4-(methylthio)phenoxy)-5-nitro-

• CAS RN: 78940-67-7
• Molecular Formula: C14H10N2O3S
• Molecular Weight: 286.31 g/mol
• IUPAC Name: 2-(4-methylsulfanylphenoxy)-5-nitrobenzonitrile
• InChI: InChI=1S/C14H10N2O3S/c1-20-13-5-3-12(4-6-13)19-14-7-2-11(16(17)18)8-10(14)9-15/h2-8H,1H3
• InChI Key: ZTHFIRNKHYQYSO-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)OC2=C(C=C(C=C2)[N+](=O)[O-])C#N

Description

Benzonitrile, 2-(4-(methylthio)phenoxy)-5-nitro- is a useful research compound. Its molecular formula is C14H10N2O3S and its molecular weight is 286.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 11.55 g (0.0824 moles) of 4-(methylthio)phenol dissolved in 150 ml of DMSO was added 3.3 g (0.0824 moles) of NaOH. The slurry was heated to 60° C. and 13.7 g (0.0730 moles) of 2-chloro-5-nitrobenzonitrile was added and the mixture heated at 75° C. for 21/2 hrs. The mixture was cooled and poured into a solution of 200 ml of 5 N aqueous NaOH and 500 ml of water. The product was collected by filtration, washed well with water and dried, to obtain 20.3 g of product (94.6% yield). Recrystallization from methanol afforded purified 2-(4-(methylthio)phenoxy)-5-nitrobenzonitrile, mp 124°-126° C.